North-methanocarbathymidine

• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol
• IUPAC Name: 1-[(1S,2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)-2-bicyclo[3.1.0]hexanyl]-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C12H16N2O4/c1-6-4-14(11(18)13-10(6)17)8-2-9(16)12(5-15)3-7(8)12/h4,7-9,15-16H,2-3,5H2,1H3,(H,13,17,18)/t7-,8+,9+,12+/m1/s1
• InChI Key: NOWRLNPOENZFHP-ARHDFHRDSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@]3([C@@H]2C3)CO)O
• SMILES: CC1=CN(C(=O)NC1=O)C2CC(C3(C2C3)CO)O
• synonyms: (North)-methanocarbathymidine; [1S-(1α,2α,4β,5α)]-1-[4-Hydroxy-5-(hydroxymethyl)bicyclo[3.1.0]hex-2-yl]-5-methyl-2,4(1H,3H)-pyrimidinedione; 1-[(1S,2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)bicyclo[3.1.0]hex-2-yl]-5-methyl-2,4(1H,3H)-Pyrimidinedione
• CAS No.: 156126-12-4

Description

North-methanocarbathymidine is a synthetic nucleoside analogue of thymidine. It is known for its antiviral properties, particularly against herpesviruses, orthopoxviruses, and HIV . Despite its promising antiviral activity, it has not yet been introduced into clinical use .

Scientific Research Applications

North-methanocarbathymidine has several scientific research applications:

Antiviral Research: It has shown potent antiviral activity against herpes simplex virus types 1 and 2, as well as orthopoxviruses.

Cancer Research: It has been investigated for its potential use in suicide gene therapy for cancer, particularly in cells expressing herpes simplex thymidine kinase.

Biochemical Studies: It is used to study the conformational preferences of kinases and polymerases.

Preparation Methods

The synthesis of North-methanocarbathymidine involves the incorporation of a pseudosugar with a fixed Northern conformation. The synthetic route typically includes the following steps :

Formation of the bicyclo[3.1.0]hexane ring system: This is achieved through a series of cyclization reactions.

Introduction of the hydroxymethyl group: This step involves the selective hydroxylation of the bicyclo[3.1.0]hexane ring.

Coupling with the pyrimidine base: The final step involves coupling the modified sugar with a pyrimidine base to form this compound.

Chemical Reactions Analysis

North-methanocarbathymidine undergoes several types of chemical reactions:

Oxidation: It can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: Substitution reactions, particularly nucleophilic substitutions, can occur at the hydroxymethyl group.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium azide. The major products formed from these reactions depend on the specific conditions and reagents used .

Mechanism of Action

North-methanocarbathymidine exerts its effects by inhibiting viral DNA synthesis. It is a substrate for type I thymidine kinase in herpes simplex virus and type II thymidine kinase in orthopoxviruses . Once phosphorylated by these enzymes, it inhibits viral DNA polymerase, thereby preventing viral replication .

Comparison with Similar Compounds

North-methanocarbathymidine is unique due to its fixed Northern conformation and its broad-spectrum antiviral activity. Similar compounds include:

Ganciclovir: Another antiviral nucleoside analogue used to treat herpesvirus infections.

Cidofovir: An antiviral drug used to treat cytomegalovirus infections.

Acyclovir: A widely used antiviral drug for herpes simplex virus infections.

This compound’s uniqueness lies in its conformational rigidity and its ability to inhibit a wide range of viruses, making it a promising candidate for further research and development.